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Compound of Interest

Compound Name: CD 10899

Cat. No.: B12379854 Get Quote

Disclaimer: The identifier "CD 10899" does not correspond to a standard chemical in publicly

available safety databases. The following information is provided for Decahydronaphthalene

(CAS No. 91-17-8), a chemical with available, detailed safety data, and serves as a

comprehensive example of the requested safety and logistical information. Researchers,

scientists, and drug development professionals should always verify the identity of their

chemical substances and consult the specific Safety Data Sheet (SDS) provided by the

manufacturer before handling any chemical.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for handling Decahydronaphthalene.

Hazard Identification and Classification
Decahydronaphthalene is a flammable liquid and vapor that can cause severe skin burns, and

eye damage, is toxic if inhaled, and may be fatal if swallowed and enters the airways.[1] It is

also very toxic to aquatic life with long-lasting effects.[2]

GHS Hazard Statements:

H226: Flammable liquid and vapour.

H304: May be fatal if swallowed and enters airways.[1]

H314: Causes severe skin burns and eye damage.[1]
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H331: Toxic if inhaled.[1]

H410: Very toxic to aquatic life with long lasting effects.

Quantitative Data Summary
The following table summarizes key quantitative data for Decahydronaphthalene.

Property Value Source

CAS Number 91-17-8 [3]

Molecular Formula C10H18
Not explicitly stated, but

derivable

Melting Point -43 °C (-45 °F)

Boiling Point 193 °C (379 °F)

Density 0.897 g/cm³ at 25 °C (77 °F)

Flash Point 57 °C (134.6 °F) [3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to ensure the safety of personnel handling

Decahydronaphthalene. The following table outlines the recommended PPE based on the

potential routes of exposure.
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Body Part Recommended PPE Specifications

Respiratory Air-purifying respirator

NIOSH-approved.[4] Use

under a chemical fume hood.

[2]

Eyes/Face
Chemical splash goggles,

Face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles.[3][5] A face shield

may also be necessary.[4]

Hands Chemical-resistant gloves

Wear appropriate gloves to

prevent skin exposure.[3] Both

inner and outer gloves are

recommended for higher-risk

tasks.[4]

Body
Chemical-resistant clothing,

Coveralls

Wear appropriate protective

clothing to prevent skin

exposure.[3] Options include

hooded chemical-resistant

clothing or disposable overalls.

[4]

Feet Chemical-resistant boots
Steel-toed and shank boots

are recommended.[4]
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PPE Selection Logic for Decahydronaphthalene Handling

Identified Hazards

Required Personal Protective Equipment

Flammable Liquid
(H226)

Chemical Fume Hood &
Air-Purifying Respirator

Vapor Control

Toxic if Inhaled
(H331)

Respiratory Protection

Severe Skin Burns & Eye Damage
(H314)

Chemical Splash Goggles &
Face Shield

Eye/Face Protection

Chemical-Resistant Gloves

Hand Protection

Chemical-Resistant Clothing

Body Protection

Aspiration Hazard
(H304)

Prevent Inhalation

Click to download full resolution via product page

Caption: PPE selection based on Decahydronaphthalene hazards.

Operational and Disposal Plans
Safe Handling and Storage Protocol
A step-by-step protocol for the safe handling and storage of Decahydronaphthalene is detailed

below.

Experimental Workflow for Handling Decahydronaphthalene
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Experimental Workflow for Handling Decahydronaphthalene

1. Preparation:
Don appropriate PPE

2. Engineering Controls:
Work in a chemical fume hood

3. Dispensing:
Use non-sparking tools.

Ground and bond container.

4. Procedure:
Avoid generating vapors/aerosols.

Keep container tightly closed when not in use.

5. Post-Procedure:
Wash hands and face thoroughly.

6. Storage:
Store in a cool, dry, well-ventilated area away from ignition sources.

Click to download full resolution via product page

Caption: Step-by-step workflow for safe chemical handling.

Handling Procedures:

Work under a chemical fume hood.[2]

Do not inhale the substance or mixture. Avoid generating vapors or aerosols.

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.
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Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Use only non-sparking tools.[2]

Take precautionary measures against static discharge. Ground and bond the container and

receiving equipment.[2]

Immediately change contaminated clothing.

Wash hands and face after working with the substance.

Storage Conditions:

Store in a well-ventilated place. Keep the container tightly closed.[2]

Keep away from heat and sources of ignition.

Store locked up.[2]

This material may form explosive peroxides and should be stored accordingly.[2][3]

Containers should be dated when opened and tested periodically for the presence of

peroxides.[2]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant.[2] Do not allow the

product to enter drains.[2] Disposal must be done according to official regulations.

First Aid Measures:

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Immediately call a POISON CENTER or doctor/physician.[2]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower. Wash contaminated clothing before reuse.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]
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If Swallowed: Do NOT induce vomiting. Rinse mouth. Immediately call a POISON CENTER

or doctor/physician.[2]

Fire Fighting Measures:

Suitable extinguishing media: Use CO2, dry chemical, or foam.[2] Water mist may be used to

cool closed containers.[2]

Specific hazards: Vapors are heavier than air and may spread along floors, forming explosive

mixtures with air at elevated temperatures. Containers may explode when heated.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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